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Cat. No.: B1244226

Get Quote

An In-depth Examination of a Potent Sodium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the insecticidal activity of

indoxacarb, a member of the oxadiazine class of insecticides. It details its broad-spectrum

efficacy against a range of economically important insect pests, its unique mode of action

involving metabolic activation, and the experimental protocols used to determine its potency.

Executive Summary
Indoxacarb is a pro-insecticide that, upon ingestion or contact by susceptible insects,

undergoes metabolic conversion to its more potent, N-decarbomethoxylated metabolite, DCJW.

[1][2] This active metabolite functions as a potent voltage-gated sodium channel blocker in the

insect's nervous system.[3] By binding to a site distinct from other sodium channel-targeting

insecticides, it prevents the influx of sodium ions, leading to cessation of nerve impulse

transmission, paralysis, and ultimately, death of the insect.[3][4] This unique mode of action

makes indoxacarb a valuable tool in insecticide resistance management programs.[4] Its

primary and most notable efficacy is against a wide array of lepidopteran larvae, though it also
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demonstrates significant activity against species in the orders Coleoptera, Diptera, Hemiptera,

Blattodea, and Hymenoptera.[1][5][6]

Spectrum of Insecticidal Activity
Indoxacarb exhibits a broad spectrum of activity, with its primary strength lying in the control of

lepidopteran pests. However, its utility extends to various other insect orders, making it a

versatile tool in integrated pest management (IPM) programs.

Lepidoptera
Indoxacarb is highly effective against a wide range of lepidopteran larvae, which are among the

most destructive agricultural pests.[5] Its efficacy is demonstrated across numerous families,

including Noctuidae, Plutellidae, and Tortricidae.

Species Family Bioassay Type LC50 / LD50 Citation

Spodoptera

frugiperda (Fall

Armyworm)

Noctuidae
Diet

Incorporation

LC50: 0.674

µg/mL
[7]

Spodoptera

exigua (Beet

Armyworm)

Noctuidae Not Specified

LC50: Not

specified, but

effective

[8]

Helicoverpa

armigera (Cotton

Bollworm)

Noctuidae
Diet

Incorporation

LC50: 0.3 µg/mL

diet
[4]

Trichoplusia ni

(Cabbage

Looper)

Noctuidae Leaf Dip
Low LC50 and

LC90 values
[9]

Plutella xylostella

(Diamondback

Moth)

Plutellidae Leaf Dip
LC50: 3.7 - 6.9

mg/L (48h)
[10]

Coleoptera
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While primarily known for its lepidopteran activity, indoxacarb also shows efficacy against

certain coleopteran pests.

Species Family Bioassay Type LC50 / LD50 Citation

Leptinotarsa

decemlineata

(Colorado Potato

Beetle)

Chrysomelidae Not Specified
Effective control

reported
[5]

Diptera
Indoxacarb has demonstrated activity against various dipteran species, including medically

important vectors and agricultural pests.

Species Family Bioassay Type LC50 / LD50 Citation

Musca

domestica

(House Fly)

Muscidae Not Specified
Effective control

reported
[6]

Culex

quinquefasciatus

(Southern House

Mosquito)

Culicidae Larval Bioassay
LC50: 0.006 -

0.236 µg/mL
[1]

Hemiptera
Indoxacarb exhibits activity against several hemipteran pests, which are known for causing

significant damage to crops through sap-feeding and disease transmission.
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Species Family Bioassay Type LC50 / LD50 Citation

Lygus lineolaris

(Tarnished Plant

Bug)

Miridae
Topical

Application

LD50: ~35

ng/insect
[11]

Bemisia tabaci

(Silverleaf

Whitefly)

Aleyrodidae Not Specified
Effective control

reported
[12]

Aphis gossypii

(Cotton Aphid)
Aphididae Not Specified

Effective control

reported
[13]

Blattodea
Indoxacarb is a key active ingredient in many commercial baits for cockroach control due to its

efficacy and delayed mode of action, which allows for horizontal transfer within the pest

population.

Species Family Bioassay Type LC50 / LD50 Citation

Blattella

germanica

(German

Cockroach)

Ectobiidae
Topical

Application

LD50: <1

ng/insect
[8]

Reticulitermes

flavipes (Eastern

Subterranean

Termite)

Rhinotermitidae
Topical

Application (48h)

LD50: 2070 ng/g

termite

Hymenoptera
Indoxacarb is utilized in baits for the control of pest ants. It also shows high contact toxicity to

beneficial hymenopterans like honey bees.
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Species Family Bioassay Type LC50 / LD50 Citation

Apis mellifera

(Honey Bee)
Apidae

Topical

Application (24h)

LD50: 0.0018 µ

g/bee
[2]

Bombus

terrestris (Buff-

tailed

Bumblebee)

Apidae Oral
LD50: 0.083 µ

g/bee
[11]

Mode of Action: A Two-Step Process
Indoxacarb's insecticidal action is a result of a two-step process that occurs within the target

insect.

Step 1: Metabolic Activation Indoxacarb itself is a pro-insecticide with relatively low intrinsic

activity.[3] Upon entering the insect's body, primarily through ingestion, it is metabolized by

enzymes such as esterases and amidases.[12] This enzymatic action cleaves the

carbomethoxy group, converting indoxacarb into its highly active metabolite, DCJW.[1][2]

Step 2: Sodium Channel Blockage The activated metabolite, DCJW, is a potent blocker of

voltage-gated sodium channels in the insect's nervous system.[3][4] It binds to a unique site on

the sodium channel, preventing the influx of sodium ions that is essential for the propagation of

nerve impulses.[3][11] This disruption of nerve function leads to a rapid cessation of feeding,

followed by paralysis and eventual death of the insect.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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